3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13ClN4S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 3-benzyl-6-[(E)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13ClN4S/c19-15-9-6-13(7-10-15)8-11-17-22-23-16(20-21-18(23)24-17)12-14-4-2-1-3-5-14/h1-11H,12H2/b11-8+
• InChI Key: XTPIDPZCAKKZOQ-DHZHZOJOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)/C=C/C4=CC=C(C=C4)Cl
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C=CC4=CC=C(C=C4)Cl

Description

3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound belongs to the family of triazolothiadiazole derivatives and exhibits unique properties that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, studies have suggested that this compound may exert its anticancer and antimicrobial effects through the inhibition of specific enzymes or proteins involved in cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce various biochemical and physiological effects in cells. For example, this compound has been shown to induce oxidative stress, which can lead to cell death in cancer cells. Additionally, this compound has been shown to disrupt bacterial cell membrane integrity, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique chemical structure, which allows for the investigation of its potential applications in various fields. However, one limitation is the lack of information regarding its mechanism of action, which can hinder further research in this area.

Future Directions

There are several future directions for research involving 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of investigation is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in medicine and agriculture. Finally, research into the potential use of this compound in the development of new materials is also an area of interest.

Synthesis Methods

The synthesis of 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzaldehyde, thiourea, and 2-(benzylthio)acetic acid in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol, for several hours. The resulting product is purified using column chromatography or recrystallization methods.

Scientific Research Applications

The unique chemical structure of 3-Benzyl-6-[2-(4-chlorophenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has led to its potential application in various scientific research fields. In medicine, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit cancer cell proliferation and induce apoptosis. Additionally, this compound has shown potential as an antimicrobial agent, with studies demonstrating its ability to inhibit the growth of various bacterial strains.